Cas no 1417568-62-7 (4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate)

• Product Name: 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate
• CAS No: 1417568-62-7
• MF: C₁₃H₂₀N₄O₆S
• MW: 360.386101722717
• MDL: MFCD22421993
• CID: 4699277
• Update Time: 2025-06-14

4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate
• 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate

• MDL： MFCD22421993
• Inchi： 1S/C13H18N4O2.H2O4S/c14-13(15)17-5-3-16(4-6-17)8-10-1-2-11-12(7-10)19-9-18-11;1-5(2,3)4/h1-2,7H,3-6,8-9H2,(H3,14,15);(H2,1,2,3,4)
• InChI Key： WLXVJCWBSSCMRK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O1COC2=CC=C(C=C12)CN1CCN(C(=N)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Topological Polar Surface Area: 158

Additional information on 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate

Comprehensive Overview of 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate (CAS No. 1417568-62-7)

The compound 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate (CAS No. 1417568-62-7) is a chemically synthesized derivative with a unique molecular structure. This compound belongs to the class of piperazine-carboximidamide derivatives, which have garnered significant attention in pharmaceutical and biochemical research due to their potential applications. The presence of the 1,3-benzodioxole moiety in its structure enhances its binding affinity to specific biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for specialty chemicals like 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which could pave the way for novel therapeutic agents. The compound's sulfate salt form further improves its solubility and stability, making it suitable for various experimental and industrial applications.

One of the most frequently asked questions about CAS No. 1417568-62-7 revolves around its synthesis pathway and purification methods. The synthesis typically involves multi-step organic reactions, including the condensation of 1,3-benzodioxole-5-carbaldehyde with piperazine, followed by carboximidamide formation and sulfate salt precipitation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been explored in agrochemical research for developing eco-friendly pest control agents. Its ability to interact with specific biological pathways makes it a candidate for sustainable agriculture solutions. Additionally, its structural versatility allows for modifications to enhance its efficacy or reduce unwanted side effects, a topic often discussed in drug design forums.

From an SEO perspective, keywords like "piperazine derivatives", "benzodioxole compounds", and "carboximidamide sulfate" are highly relevant. These terms align with current trends in chemical research and biopharmaceutical innovation. Moreover, the compound's CAS number (1417568-62-7) is a critical identifier for researchers and suppliers, ensuring accurate sourcing and documentation.

In conclusion, 4-(1,3-Benzodioxol-5-ylmethyl)piperazine-1-carboximidamide sulfate represents a promising area of study in modern chemistry. Its multifaceted applications, coupled with its unique molecular architecture, make it a valuable asset for both academic and industrial research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.